Cas no 863511-92-6 (4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 863511-92-6
• MF: C₁₆H₁₄BrN₃O₂S₂
• MW: 424.335259914398
• CID: 5919484
• PubChem ID: 18554594
• Update Time: 2025-06-08

4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-(2-(pyridin-3-yl)thiazol-4-yl)ethyl)benzenesulfonamide
• Benzenesulfonamide, 4-bromo-N-[2-[2-(3-pyridinyl)-4-thiazolyl]ethyl]-
• 4-bromo-N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}benzene-1-sulfonamide
• F0685-0132
• SR-01000138923
• SR-01000138923-1
• 4-bromo-N-[2-(2-pyridin-3-yl-1,3-thiazol-4-yl)ethyl]benzenesulfonamide
• 863511-92-6
• AKOS005632529
• 4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C16H14BrN3O2S2/c17-13-3-5-15(6-4-13)24(21,22)19-9-7-14-11-23-16(20-14)12-2-1-8-18-10-12/h1-6,8,10-11,19H,7,9H2
• InChI Key： XTYHYXMWBMCAPN-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=CN=C3)=N2)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 422.97108g/mol
• Monoisotopic Mass: 422.97108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.545±0.06 g/cm3(Predicted)
• Boiling Point: 603.1±65.0 °C(Predicted)
• pka: 10.22±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

Comprehensive Overview of 4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 863511-92-6)

The compound 4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide (CAS No. 863511-92-6) is a sulfonamide derivative with a unique molecular structure that combines a pyridine-thiazole core with a bromobenzene sulfonamide moiety. This structural complexity makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which are hot topics in the pharmaceutical industry.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in treating various conditions. The 4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide stands out because of its heterocyclic framework, which enhances its binding affinity to biological targets. This compound is often discussed in forums and research papers alongside keywords like "sulfonamide drug design" and "thiazole derivatives in medicine," reflecting its relevance in contemporary scientific discourse.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide?" Preliminary studies suggest its utility in anti-inflammatory and anticancer research, though further clinical validation is required. Its mechanism of action is believed to involve interference with cellular signaling pathways, a feature that aligns with current trends in precision medicine.

The synthesis of 4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cross-coupling techniques. These methods are frequently explored in academic labs, as evidenced by the popularity of search terms like "sulfonamide synthesis protocols" and "pyridine-thiazole coupling reactions." The compound's CAS No. 863511-92-6 serves as a critical identifier for researchers sourcing it for experimental purposes.

From an SEO perspective, this compound attracts attention due to its association with drug discovery and biochemical research. Keywords such as "sulfonamide derivatives in 2024" and "thiazole-based drug candidates" are highly relevant, as they reflect user intent in scientific and industrial communities. The compound's unique name, while complex, is often abbreviated in literature, making it essential to include both the full name and CAS No. 863511-92-6 for clarity and searchability.

In conclusion, 4-bromo-N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide represents a promising area of research in modern chemistry and pharmacology. Its structural features and potential applications make it a valuable subject for further study, particularly in the context of targeted therapy and molecular design. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about innovative drug development.